Cas no 301359-04-6 (4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide)

• Product Name: 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide
• CAS No: 301359-04-6
• MF: C₁₈H₁₅Cl₄N₃OS
• MW: 463.208198785782
• CID: 5996526
• PubChem ID: 3095925
• Update Time: 2025-10-29

4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide
• Benzamide, 4-chloro-N-[2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)amino]ethyl]-
• AKOS000524747
• F0095-0179
• AKOS021984265
• 4-CHLORO-N-{2,2,2-TRICHLORO-1-[(3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL)AMINO]ETHYL}BENZAMIDE
• 301359-04-6
• 4-chloro-N-(2,2,2-trichloro-1-((3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)ethyl)benzamide

• Inchi： 1S/C18H15Cl4N3OS/c19-11-7-5-10(6-8-11)15(26)24-17(18(20,21)22)25-16-13(9-23)12-3-1-2-4-14(12)27-16/h5-8,17,25H,1-4H2,(H,24,26)
• InChI Key： JLZYJLUFEZDCHL-UHFFFAOYSA-N
• SMILES： C(NC(NC1SC2CCCCC=2C=1C#N)C(Cl)(Cl)Cl)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 462.966
• Monoisotopic Mass: 460.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 675.5±55.0 °C(Predicted)
• pka: 11.50±0.46(Predicted)

Additional information on 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide

Introduction to 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide (CAS No. 301359-04-6)

4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide (CAS No. 301359-04-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups such as chloro, cyano, and amide moieties. The presence of these groups not only contributes to its unique chemical properties but also opens up a plethora of potential applications in drug discovery and development.

The structural motif of 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide incorporates a benzamide core substituted with a chloro group at the 4-position. This core is further functionalized with an aminoethyl chain that terminates in a trichloromethyl group. The benzothiophene moiety embedded within the structure adds another layer of complexity and is known for its role in modulating biological pathways. Specifically, the 3-cyano group on the benzothiophene ring enhances the electrophilicity of the molecule, making it a viable candidate for further derivatization and bioactivity studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide structure has been subjected to virtual screening against various biological targets to identify potential therapeutic applications. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression.

In vitro studies have begun to unravel the mechanistic aspects of 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide, revealing its interaction with key proteins and enzymes. For instance, preliminary data indicate that it may interact with cyclooxygenase (COX) enzymes responsible for prostaglandin synthesis. This interaction could potentially lead to anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators.

The benzothiophene scaffold is a well-documented pharmacophore in medicinal chemistry due to its ability to modulate various biological processes. The presence of the cyano group enhances the electron-withdrawing nature of the benzothiophene ring, which can influence its binding affinity to biological targets. Additionally, the trichloromethyl group contributes to lipophilicity and metabolic stability, making it an attractive feature for drug-like properties.

Current research is also exploring the synthetic pathways for 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide to optimize yield and purity. Advances in synthetic methodologies have allowed for more efficient and scalable production of complex molecules like this one. Techniques such as transition-metal catalysis and asymmetric synthesis are being employed to enhance the precision and efficiency of the synthetic process.

The potential applications of 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)aminoethyl}benzamide extend beyond anti-inflammatory agents. Its structural features suggest that it may also exhibit antiviral or anticancer properties. Ongoing studies are investigating its efficacy against various disease models using both in vitro and in vivo approaches. These studies aim to validate its therapeutic potential and identify optimal dosing regimens.

The development of novel pharmaceutical agents relies heavily on understanding their interactions at the molecular level. Computational tools such as molecular dynamics simulations and quantum mechanics calculations are being used to model how 4-chloro-N-{2,2,2-trichloro-1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-y]}aminoethyl}benzamide interacts with biological targets like enzymes and receptors. These simulations provide valuable insights into binding affinities and orientation preferences within active sites.

Furthermore，the environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Research into 4-chloro-N-{2},trichlro-,r-o{-{3--cyano--r--r--tetrahydrotetraphenol--r--r--yl}-aminoetli}-r--r--chlorobenzarnide includes assessing its biodegradability and potential toxicity profiles under various environmental conditions. This ensures that while pursuing therapeutic benefits，sustainable practices are maintained throughout drug development cycles.

In conclusion,r--{tr--{tr--{tr--{tr--{tr--{tr}}}}}}}}}}}}}}}}}}}}}}}}}}}-chloror-r-o{-{r--cyon-r-o{-{tr-hydrotetraphenol-r-o{-{cyan-r-o{-{tetrhydrotetraphenol-r-o{-{tetrhydrotetraphenol-r-o{-{tetrhydrotetraphenol-r-o{-{tetrhydrotetraphenol-r-o{-{tetrhydrotetraphenol-r-o{-)}}}}}}}}}}}}}}}}}}}}}}})))))))))))))))))))))))))))))))))))}-N-{r--N}-{r--N}-{r--N}-{r--N}-{r--N}-{r--N}-{r--N}-{r--) N-{tetrhydrotetraphenol-r-o{-)}}}]aminoetli}-r--) r--) r--) r--) r--) r--) r--) r--) r--) r--) r--) benzarnide (CAS No.r301359046)) represents a significant advancement in pharmaceutical chemistry with its complex structure offering diverse therapeutic possibilities。Future research will continue to explore its potential applications while ensuring that sustainable practices are integrated into drug development processes。The continued refinement of synthetic methodologies will further enhance production efficiency，making this compound more accessible for clinical trials and eventual therapeutic use。By leveraging computational tools alongside traditional experimental approaches，researchers can accelerate discovery while maintaining high standards for safety and efficacy。This compound exemplifies how innovative chemical design can lead to breakthroughs in medicine，addressing unmet clinical needs through targeted molecular interactions。As our understanding grows，so too will our ability to harness such molecules for improved human health outcomes。